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Compound of Interest

Compound Name: Dimethyl glutamate

CAS No.: 6525-53-7

Cat. No.: B1329647

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents like dimethyl glutamate is a critical component of laboratory safety and

regulatory compliance. Adherence to established protocols not only prevents potential

environmental contamination but also ensures a safe working environment for all personnel.

This guide provides essential, step-by-step procedures for the proper disposal of dimethyl
glutamate, aligning with general best practices for chemical waste management.

Quantitative Data Summary
The following table summarizes key quantitative data for Dimethyl DL-Glutamate

Hydrochloride, a common form of dimethyl glutamate found in laboratory settings. This

information is crucial for safe handling and storage prior to disposal.
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Property Value Source

Melting Point 41°C [1]

Boiling Point 156°C [1]

Flash Point 115°C [1]

Solubility in Ethanol ~5 mg/ml [2]

Solubility in DMSO ~10 mg/ml [2]

Solubility in Dimethyl

Formamide
~15 mg/ml [2]

Solubility in PBS (pH 7.2) ~10 mg/ml [2]

Detailed Disposal Protocol
The disposal of dimethyl glutamate, as with any laboratory chemical, must be handled in

accordance with the guidelines established by the Environmental Protection Agency (EPA)

through the Resource Conservation and Recovery Act (RCRA) and any local regulations.[3][4]

It is imperative to manage all chemical waste as hazardous unless explicitly determined

otherwise by your institution's Environmental Health and Safety (EHS) department.[4][5]

Step 1: Personal Protective Equipment (PPE)

Before handling dimethyl glutamate for disposal, ensure you are wearing appropriate

personal protective equipment. This includes:

Safety goggles or glasses.[6][7]

Chemical-resistant gloves.[1]

A laboratory coat.

Step 2: Waste Collection and Containerization

Designated Waste Container: Use a dedicated, properly labeled hazardous waste container.

[5][8] The container must be in good condition, free of leaks, and compatible with the
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chemical.[8] Plastic bottles are often preferred over glass when compatibility is not an issue.

[3]

Labeling: As soon as the first waste is added, the container must be labeled with a

hazardous waste tag.[3][5] The label must include:

The full chemical name: "Dimethyl Glutamate". Avoid abbreviations or chemical formulas.

[3]

The words "Hazardous Waste".[3][8]

The date of waste generation.[3]

The name and contact information of the principal investigator or laboratory supervisor.[3]

The specific location (building and room number) where the waste was generated.[3]

Segregation: Store the dimethyl glutamate waste segregated from incompatible materials,

such as strong oxidizing agents and strong acids.[6][7]

Step 3: Managing Spills and Contaminated Materials

In the event of a spill, collect the material and any contaminated absorbent pads, gloves, or

other debris and place them in the designated hazardous waste container.[5][9] Do not allow

the chemical to enter drains or the sewer system.[1][9]

Step 4: Arranging for Disposal

Contact EHS: Do not dispose of dimethyl glutamate in the regular trash or down the sink.[3]

[10] Your institution's Environmental Health and Safety (EHS) office or equivalent department

is responsible for the collection and proper disposal of chemical waste.[3][5]

Waste Pickup Request: Submit a hazardous waste pickup request to your EHS department.

This typically involves completing a form that lists all the chemicals in the container.[3]

Storage Pending Pickup: Keep the sealed and labeled waste container in a designated and

secure satellite accumulation area within your laboratory until it is collected by EHS

personnel.[5]
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Empty Container Disposal

Empty containers that previously held dimethyl glutamate must be triple-rinsed with a suitable

solvent.[5][8] The rinsate (the liquid from rinsing) must be collected and disposed of as

hazardous waste.[5][8] After triple-rinsing, the container can often be disposed of in the regular

trash, but be sure to deface or remove the original label.[5]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

dimethyl glutamate.
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Caption: Decision workflow for the proper disposal of dimethyl glutamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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